rac-(1R,5R,6S)-2-Azabicyclo[3.2.0]heptan-6-ol hydrochloride
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Overview
Description
“rac-(1R,5R,6S)-2-Azabicyclo[3.2.0]heptan-6-ol hydrochloride” is a chemical compound . The IUPAC name for this compound is "(1R,5R,6S)-2-azabicyclo [3.2.0]heptan-6-ol hydrochloride" .
Molecular Structure Analysis
The InChI code for “this compound” is "1S/C6H11NO.ClH/c8-6-3-5-4 (6)1-2-7-5;/h4-8H,1-3H2;1H/t4-,5-,6+;/m1./s1" . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Physical and Chemical Properties Analysis
The molecular weight of “this compound” is 149.62 . It is a solid at room temperature .Scientific Research Applications
Radiosynthesis and In Vivo Evaluation
A study by Gao et al. (2012) describes the radiosynthesis and in vivo evaluation of a compound closely related to rac-(1R,5R,6S)-2-Azabicyclo[3.2.0]heptan-6-ol hydrochloride, used as a potential PET tracer for α7 nicotinic acetylcholine receptors (α7-nAChR). This tracer shows promise in neuroimaging, particularly for mapping α7-nAChRs in the brain (Gao et al., 2012).
Microbial Baeyer-Villiger Reaction
In a study by Königsberger and Griengl (1994), racemic forms of the compound were subjected to microbial Baeyer-Villiger reactions, producing regioisomeric lactones. This research demonstrates the utility of such compounds in organic chemistry and synthetic processes (Königsberger & Griengl, 1994).
Kinetic Resolution in Bioreduction
Carlquist et al. (2009) reported on the kinetic resolution of racemic forms of a related compound using genetically engineered yeast. This method allowed for the production of optically pure compounds, showcasing the compound's role in facilitating chiral synthesis and separation processes (Carlquist et al., 2009).
Synthesis of Nucleoside Analogues
Dominguez and Cullis (1999) utilized a similar compound as an intermediate in the synthesis of nucleoside analogues. This highlights its significance in the field of medicinal chemistry, particularly in the synthesis of therapeutic agents (Dominguez & Cullis, 1999).
Crystal Structure Analysis
Beckmann, Jones, and Kirby (2003) conducted a study focusing on the crystal structure of a closely related compound. Such studies are crucial for understanding the molecular geometry and physical properties of these compounds (Beckmann, Jones, & Kirby, 2003).
Pharmacological Characterization
Research by Ji et al. (2007) involves the synthesis and evaluation of derivatives of a related compound for their binding affinity and agonist activity at nicotinic acetylcholine receptors. Such studies are important for developing new pharmaceuticals (Ji et al., 2007).
Safety and Hazards
The compound has the following hazard statements: H315, H319, H335 . These codes indicate that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). The recommended precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
Properties
IUPAC Name |
(1R,5R,6S)-2-azabicyclo[3.2.0]heptan-6-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO.ClH/c8-6-3-5-4(6)1-2-7-5;/h4-8H,1-3H2;1H/t4-,5-,6+;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTAGMASLRLYPTF-JMWSHJPJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2C1C(C2)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN[C@H]2[C@@H]1[C@H](C2)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2095192-32-6 |
Source
|
Record name | rac-(1R,5R,6S)-2-azabicyclo[3.2.0]heptan-6-ol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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